1-(4-Amino-3-nitrophenyl)ethanone

• IUPAC Name: 1-(4-amino-3-nitrophenyl)ethanone
• InChI: InChI=1S/C8H8N2O3/c1-5(11)6-2-3-7(9)8(4-6)10(12)13/h2-4H,9H2,1H3
• InChI Key: VEIXVSPCPGWULB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)N)[N+](=O)[O-]
• Molecular Formula: C8H8N2O3
• DSSTOX Substance ID: DTXSID30468977
• Molecular Weight: 180.16 g/mol
• CAS RN: 1432-42-4

Description

1-(4-Amino-3-nitrophenyl)ethanone, also known as 4-amino-3-nitroacetophenone, is a nitrogen-containing organic compound that is used in a variety of scientific applications. It is a colorless solid that is soluble in water and organic solvents. The compound is used in organic synthesis, as a reagent for the synthesis of various organic compounds, and as a precursor for the synthesis of pharmaceuticals, dyes, and other compounds.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Aminobenzo[b]thiophenes : 1-(2-chloro-5-nitrophenyl)ethanone, a related compound, is used in the Willgerodt–Kindler reaction with primary or secondary amines and sulfur for a simple, efficient one-pot synthesis of 3-aminobenzo[b]thiophenes. This showcases its role in synthesizing complex organic compounds (Androsov et al., 2010).

• Phase Equilibrium and Ternary Phase Diagrams : Research on the solid-liquid phase equilibrium and ternary phase diagrams of 1-(3-nitrophenyl)ethanone and 1-(4-nitrophenyl)ethanone, compounds structurally similar to 1-(4-Amino-3-nitrophenyl)ethanone, provides crucial data for chemical synthesis and separation processes (Li et al., 2019).

• Synthesis of Novel Organic Compounds : 1-(4-nitrophenyl)ethanone and related derivatives are integral in synthesizing novel organic compounds with potential pharmacological activities, such as 1-[1-(4-nitrophenyl)ethylidene]thiosemicarbazide (Wang et al., 2008).

Biological Applications

• Antibacterial and Antifungal Activities : Derivatives of 1-(4-nitrophenyl)ethanone have been studied for their antibacterial and antifungal properties. Compounds like 1-[3-(1,8-naphthyridin-2-yl)phenyl]-3-arylurea derivatives have shown inhibitory effects on the growth of bacterial cells, indicating potential applications in fighting infections (Bhasker et al., 2018).

• Synthesis of Arylsulfonamide-Based Compounds : Arylsulfonamide-based 3-acetyl-2-methyl-4-phenylquinolines, synthesized from derivatives of 1-(4-nitrophenyl)ethanone, have been evaluated for antioxidant, antifungal, and antibacterial activities, revealing the compound's potential in developing new therapeutic agents (Kumar & Vijayakumar, 2017).

• Computational Biochemistry and Drug Design : Studies on compounds like 1-(4-(3-methoxy-4-nitrophenyl)piperazin-1-yl)ethanone provide insights into the structural and vibrational properties crucial for the design of arylpiperazine-based drugs, demonstrating the role of 1-(4-nitrophenyl)ethanone derivatives in drug discovery (Onawole et al., 2017).

Safety and Hazards

The safety data sheet for a similar compound, “4-Amino-3-nitrophenylboronic acid pinacol ester”, indicates that it may cause respiratory irritation, skin irritation, and serious eye irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, use only outdoors or in a well-ventilated area, and wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

The future directions for “1-(4-Amino-3-nitrophenyl)ethanone” could involve further exploration of its potential uses in various fields. For instance, the ternary phase equilibrium for “1-(3-nitrophenyl)ethanone” and “1-(4-nitrophenyl)ethanone” in methanol or n-propanol has been determined, which could play an important part in separating the mixture of these two compounds.

Mechanism of Action

Target of Action

Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that 1-(4-Amino-3-nitrophenyl)ethanone may also interact with various biological targets.

Biochemical Pathways

Related compounds have been shown to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that this compound may also affect multiple biochemical pathways.

Result of Action

Related compounds have demonstrated a range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .

Synthesis routes and methods

Procedure details

N-(4-acetyl-2-nitrophenyl)acetamide (26.5 g, 11,94 mmol) was added to a mixture of water and concentrated sulfuric acid, 150 ml (1:2). After 15 minutes the mixture was poured into water. The product was filtered off, washed with water and dried.